

Application Notes & Protocols: Aculeacin A

Antifungal Susceptibility Testing

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Aculeacin A from aspergillus
aculeatus*

Cat. No.: *B8695889*

[Get Quote](#)

Abstract

This document provides a detailed guide for researchers, scientists, and drug development professionals on the methods for determining the antifungal susceptibility of fungal pathogens to Aculeacin A. Aculeacin A is a pioneering member of the echinocandin class of antifungal agents, which function by inhibiting the synthesis of β -(1,3)-D-glucan, an essential component of the fungal cell wall.[1][2][3] While newer semi-synthetic echinocandins like caspofungin and micafungin have largely replaced it in clinical development, Aculeacin A remains a critical reference compound for fundamental research and comparative studies. These protocols are grounded in the principles established by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) for the broader echinocandin class, adapted to address the specific properties of Aculeacin A.


Introduction: The Scientific Rationale of Aculeacin A

Aculeacin A, a lipopeptide antibiotic isolated from *Aspergillus aculeatus*, exerts its antifungal effect by a highly specific mechanism of action.[4] Understanding this mechanism is fundamental to designing and interpreting susceptibility assays.

Mechanism of Action: Targeting the Fungal Cell Wall

The primary target of Aculeacin A is the enzyme β -(1,3)-D-glucan synthase.[1][2] This enzyme is responsible for polymerizing UDP-glucose into long chains of β -(1,3)-D-glucan, the principal structural polymer in the cell walls of most pathogenic fungi.

- Causality: By inhibiting this enzyme, Aculeacin A effectively halts cell wall construction. In actively growing fungal cells, particularly at the tips of buds in yeast or hyphae in molds, the internal osmotic pressure exceeds the weakened cell wall's structural integrity, leading to cell lysis and death.[3] This targeted action is highly selective for fungi, as mammalian cells lack a cell wall and, therefore, the glucan synthase enzyme.



[Click to download full resolution via product page](#)

Caption: Mechanism of Aculeacin A Action.

The Paradoxical Effect: A Key Consideration

A critical and anomalous dose-response pattern has been observed with Aculeacin A and other echinocandins. The fungicidal activity is often greatest at moderate concentrations (e.g., 0.08 to 1.25 µg/mL for *Candida albicans*), while higher concentrations can result in reduced lethal effect, a phenomenon known as the "paradoxical effect" or Eagle effect.^{[1][2][5]}


- Expert Insight: The precise mechanism is not fully elucidated but is hypothesized to involve the induction of cell wall stress responses (e.g., chitin synthesis) at high drug concentrations, which may partially compensate for the lack of glucan. This has significant implications for susceptibility testing, as "trailing growth" at high concentrations in a dilution series may be observed. Therefore, the endpoint for reading susceptibility is typically defined as a significant reduction in growth rather than complete inhibition.

Broth Microdilution Susceptibility Testing

The broth microdilution method is the gold-standard reference technique for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.^{[6][7]} It provides a quantitative measure of the drug's potency. The following protocol is adapted from the CLSI M27 and EUCAST EDef 7.1 documents for yeasts.^{[8][9]}

Principle

A standardized inoculum of the fungal isolate is introduced into a series of microplate wells containing serial twofold dilutions of Aculeacin A. Following incubation, the plates are examined to find the lowest drug concentration that inhibits a predefined level of fungal growth. This concentration is the MIC.



[Click to download full resolution via product page](#)

Caption: Broth Microdilution Experimental Workflow.

Detailed Protocol

Materials:

- Aculeacin A powder (potency-assessed)
- Dimethyl sulfoxide (DMSO)

- RPMI 1640 medium (with L-glutamine, without bicarbonate, buffered with MOPS)
- Sterile 96-well flat-bottom microplates
- Fungal isolate (yeast or mold)
- Spectrophotometer or McFarland standards
- Sterile saline or phosphate-buffered saline (PBS)
- Quality Control (QC) strains (e.g., *Candida parapsilosis* ATCC 22019, *Candida krusei* ATCC 6258)

Procedure:

- **Drug Stock Preparation:** a. Prepare a 1.28 mg/mL stock solution of Aculeacin A in DMSO. Causality: DMSO is required to solubilize the lipophilic Aculeacin A. b. Create an intermediate stock by diluting the primary stock 1:100 in RPMI 1640 medium to achieve a concentration of 12.8 µg/mL.
- **Drug Dilution Series:** a. Add 100 µL of RPMI 1640 to wells 2-11 of a 96-well plate. Well 12 serves as a sterility control (medium only). b. Add 200 µL of the 12.8 µg/mL intermediate stock to well 1. c. Perform serial twofold dilutions by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10. This leaves 100 µL in each well. Well 11 serves as the growth control (no drug). d. The resulting drug concentrations in the wells will be twice the final desired concentration.
- **Inoculum Preparation (Yeasts):** a. From a 24-hour-old culture on Sabouraud Dextrose Agar, select several colonies and suspend them in 5 mL of sterile saline. b. Adjust the suspension turbidity to match a 0.5 McFarland standard (approximately $1-5 \times 10^6$ CFU/mL).^[7] c. Prepare the final inoculum by diluting this suspension 1:1000 in RPMI 1640 to yield $1-5 \times 10^3$ CFU/mL. Causality: A standardized inoculum is the most critical variable for reproducibility. A high inoculum can lead to falsely elevated MICs.^[5]
- **Inoculation and Incubation:** a. Add 100 µL of the final fungal inoculum to wells 1-11. This halves the drug concentrations to the final range (e.g., 6.4 µg/mL down to 0.0125 µg/mL). b.

Incubate the plate at 35°C for 24 hours. A 48-hour reading may be necessary for slower-growing species.[\[10\]](#)

- Reading the MIC: a. Examine the plate visually or with a plate reader. b. The MIC is defined as the lowest concentration of Aculeacin A that produces a prominent decrease in turbidity ($\geq 50\%$ inhibition) compared to the drug-free growth control well.[\[11\]](#) c. Trustworthiness: Do not define the endpoint as 100% inhibition, as this can lead to misinterpretation due to the paradoxical effect (trailing growth).[\[10\]](#) The QC strains must fall within their established MIC ranges for the assay to be considered valid.

Data Interpretation & Expected Results

Parameter	Recommended Standard	Rationale & Causality
Medium	RPMI 1640 with MOPS buffer	Provides necessary nutrients and maintains a stable physiological pH, ensuring that observed effects are due to the drug, not environmental stress. [12]
Inoculum Size	1-5 x 10 ³ CFU/mL (Final)	A high inoculum can overwhelm the drug, leading to falsely high MICs. Standardization is critical for inter-laboratory reproducibility. [6]
Incubation	35°C for 24 hours	Standard temperature for pathogenic fungi. 24 hours is sufficient for most <i>Candida</i> spp.; longer times may be needed but can increase trailing.[11]
Endpoint	≥50% growth inhibition	Accounts for the paradoxical effect where complete inhibition may not occur at high concentrations. This endpoint shows better correlation with clinical outcomes for echinocandins.[10][11]

Aculeacin A is highly active against most *Candida* species.[5] While formal clinical breakpoints are not established, MICs can be compared to those of modern echinocandins.

Table 1: Comparative In Vitro Activity of Aculeacin A and Caspofungin

Organism	Aculeacin A MIC (µg/mL)	Caspofungin MIC (µg/mL)
Candida albicans	≤0.31[5]	0.03 - 0.25 (MIC ₉₀)[11]
Candida glabrata	Generally Susceptible	0.03 - 0.25 (MIC ₉₀)[11]
Candida parapsilosis	Generally Susceptible	0.25 - 1.0 (MIC ₉₀)[11]
Cryptococcus neoformans	Inactive[5]	Inactive
Aspergillus fumigatus	Limited Activity[5]	0.25 - 0.5 (MEC ₉₀)[13][14]

Note: Data for Aculeacin A is limited. Caspofungin data is provided for comparative context. For Aspergillus, the endpoint is the Minimum Effective Concentration (MEC), the lowest concentration causing aberrant hyphal growth.

Disk Diffusion Susceptibility Testing

The disk diffusion method is a simpler, more cost-effective qualitative assay suitable for screening purposes.[15][16] It categorizes an isolate as susceptible or resistant based on the size of the growth inhibition zone around a drug-impregnated disk. This protocol is based on the CLSI M44 guidelines for yeasts.[16]

Principle

A paper disk containing a known amount of Aculeacin A is placed on an agar plate swabbed with a standardized fungal inoculum. The drug diffuses into the agar, creating a concentration gradient. After incubation, the diameter of the zone of inhibition is measured.

Detailed Protocol

Materials:

- Mueller-Hinton (MH) agar supplemented with 2% glucose.[7][16]

- Sterile 6.5 mm paper disks
- Aculeacin A solution for impregnating disks (concentration to be optimized, e.g., 2.5 μ g/disk as a starting point based on other echinocandins[12])
- Standardized fungal inoculum (0.5 McFarland)
- Sterile cotton swabs

Procedure:

- Plate Preparation: a. Use plates containing MH agar with 2% glucose at a depth of 4 mm. Causality: This medium supports good yeast growth and allows for consistent drug diffusion. The agar depth is critical for achieving reproducible zone sizes.[16] b. Allow plates to dry in a biological safety cabinet before inoculation.
- Inoculation: a. Prepare a 0.5 McFarland suspension of the fungal isolate as described in section 2.2. b. Dip a sterile cotton swab into the suspension and rotate it against the side of the tube to remove excess fluid. c. Swab the entire surface of the agar plate evenly in three directions to ensure confluent growth.
- Disk Application: a. Aseptically place an Aculeacin A-impregnated disk onto the center of the inoculated plate. b. Gently press the disk to ensure complete contact with the agar surface.
- Incubation: a. Incubate the plates at 35°C for 20-24 hours.
- Reading Results: a. Measure the diameter of the zone of complete growth inhibition (in mm) using calipers or a ruler. b. Trustworthiness: Zone edges for echinocandins are typically sharp and well-defined.[12] Measure from the back of the plate against a dark background.

Data Interpretation

Since standardized interpretive breakpoints for Aculeacin A do not exist, results must be interpreted by comparing the zone diameter to the MIC obtained via broth microdilution for a large collection of isolates. By plotting zone diameters against MICs, a laboratory can establish internal correlative breakpoints to distinguish wild-type (susceptible) from non-wild-type (potentially resistant) populations.

Concluding Remarks

Antifungal susceptibility testing of Aculeacin A requires careful attention to standardized methodologies, particularly concerning inoculum preparation and endpoint determination. The broth microdilution method remains the reference standard for quantitative analysis, providing an MIC value that is essential for research and comparative studies. The disk diffusion assay offers a practical alternative for screening purposes. A thorough understanding of the compound's unique characteristics, especially the paradoxical effect, is crucial for accurate and reliable data interpretation. Researchers should always include appropriate QC strains in every assay to ensure the validity and reproducibility of their results.

References

- Mizoguchi, J., Saito, T., Mizuno, K., & Hayano, K. (1977). On the mode of action of a new antifungal antibiotic, aculeacin A: inhibition of cell wall synthesis in *Saccharomyces cerevisiae*. *The Journal of Antibiotics*, 30(4), 308-313. [\[Link\]](#)
- Yamaguchi, H., Hiratani, T., Iwata, K., & Yamamoto, Y. (1982). Studies on the mechanism of antifungal action of aculeacin A. *Journal of Antibiotics*, 35(2), 210-219. [\[Link\]](#)
- Mizoguchi, J., Saito, T., Mizuno, K., & Hayano, K. (1977). On the mode of action of a new antifungal antibiotic, aculeacin A: inhibition of cell wall synthesis in *Saccharomyces cerevisiae*. PubMed. [\[Link\]](#)
- Cheng, J., Pham, J., & Bell, S. (n.d.). A disc test of antifungal susceptibility. ConnectSci. [\[Link\]](#)
- Giusiano, G. (2016). SUSCEPTIBILITY TEST FOR FUNGI: CLINICAL AND LABORATORIAL CORRELATIONS IN MEDICAL MYCOLOGY. *Revista Argentina de Microbiología*, 48(1), 1-2. [\[Link\]](#)
- Espinel-Ingroff, A., et al. (2007). Multicenter Evaluation of a New Disk Agar Diffusion Method for Susceptibility Testing of Filamentous Fungi with Voriconazole, Posaconazole, Itraconazole, Amphotericin B, and Caspofungin. *Journal of Clinical Microbiology*, 45(6), 1811-1820. [\[Link\]](#)

- Miceli, M. H., & Wiederhold, N. P. (2021). A Practical Guide to Antifungal Susceptibility Testing. *Journal of the Pediatric Infectious Diseases Society*, 10(Supplement_4), S68-S74. [\[Link\]](#)
- Iwata, K., Yamamoto, Y., Yamaguchi, H., & Hiratani, T. (1982). In vitro studies of aculeacin A, a new antifungal antibiotic. *The Journal of Antibiotics*, 35(2), 203-209. [\[Link\]](#)
- Berkow, E. L., & Lockhart, S. R. (2020). Antifungal Susceptibility Testing: Current Approaches. *Clinical Microbiology Reviews*, 33(3), e00069-19. [\[Link\]](#)
- Arikan, S. (2007). Current status of antifungal susceptibility testing methods. *Medical Mycology*, 45(7), 569-587. [\[Link\]](#)
- Bartizal, K., et al. (1997). Disk Diffusion Method for Determining Susceptibilities of *Candida* spp. to MK-0991. *Journal of Clinical Microbiology*, 35(11), 2764-2768. [\[Link\]](#)
- Rex, J. H., et al. (2001). Antifungal Susceptibility Testing: Practical Aspects and Current Challenges. *Clinical Microbiology Reviews*, 14(4), 643-658. [\[Link\]](#)
- Bio-Rad. (n.d.). DISKS FOR ANTIFUNGAL SUSCEPTIBILITY TESTING CARTRIDGE OF 50 DISKS. [\[Link\]](#)
- Odds, F. C. (2003). Antifungal agents: mechanisms of action. *Trends in Microbiology*, 11(6), 272-279. [\[Link\]](#)
- Singh, S., et al. (2009). Agar-Based Disk Diffusion Assay for Susceptibility Testing of Dermatophytes. *Journal of Clinical Microbiology*, 47(11), 3682-3685. [\[Link\]](#)
- Arendrup, M. C., et al. (2014). Breakpoints for Antifungal Agents: An Update from EUCAST focussing on Echinocandins against *Candida* spp. and Triazoles Against *Aspergillus* spp. *Drug Resistance Updates*, 16(6). [\[Link\]](#)
- Sjöbäck, R., et al. (2012). Echinocandin Susceptibility Testing of *Candida* Isolates Collected during a 1-Year Period in Sweden. *Antimicrobial Agents and Chemotherapy*, 56(2), 1037-1042. [\[Link\]](#)

- CLSI. (2025). Rezafungin, a New Second-Generation Echinocandin. CLSI AST News Update. [\[Link\]](#)
- EUCAST. (2026). How to interpret MICs of amphotericin B, echinocandins and flucytosine against *Candida auris* (*Candidozyma auris*) according to the newly established EUCAST breakpoints. [\[Link\]](#)
- CLSI. (2024). Antifungal Body Site Reporting for *Candida* spp. CLSI AST News Update. [\[Link\]](#)
- Arendrup, M. C., et al. (2011). Echinocandin Susceptibility Testing of *Candida* Species: Comparison of EUCAST EDef 7.1, CLSI M27-A3, Etest, Disk Diffusion, and Agar Dilution Methods with RPMI and IsoSensitest Media. *Antimicrobial Agents and Chemotherapy*, 55(11), 5253-5262. [\[Link\]](#)
- EUCAST. (n.d.). Clinical breakpoint table. [\[Link\]](#)
- CLSI. (2020). M60 Performance Standards for Antifungal Susceptibility Testing of Yeasts, 2nd Edition. [\[Link\]](#)
- Pfaller, M. A., et al. (2011). Comparison of European Committee on Antimicrobial Susceptibility Testing (EUCAST) and Etest Methods with the CLSI Broth Microdilution Method for Echinocandin Susceptibility Testing of *Candida* Species. *Journal of Clinical Microbiology*, 49(5), 1783-1788. [\[Link\]](#)
- Arendrup, M. C., et al. (2011). Echinocandin Susceptibility Testing of *Candida* spp. Using EUCAST EDef 7.1 and CLSI M27-A3 Standard Procedures: Analysis of the Influence of Bovine Serum Albumin Supplementation, Storage Time, and Drug Lots. *Antimicrobial Agents and Chemotherapy*, 55(6), 2733-2743. [\[Link\]](#)
- Li, R. K., et al. (2007). Determination of MICs of Aminocandin for *Candida* spp. and Filamentous Fungi. *Antimicrobial Agents and Chemotherapy*, 51(5), 1877-1879. [\[Link\]](#)
- Gómez-López, A., et al. (2021). Molecular Identification, Antifungal Susceptibility Testing, and Mechanisms of Azole Resistance in *Aspergillus* Species Received within a Surveillance Program on Antifungal Resistance in Spain. *Antimicrobial Agents and Chemotherapy*, 65(11), e01128-21. [\[Link\]](#)

- Fromtling, R. A., & Abruzzo, G. K. (1989). L-671329, a New Antifungal Agent. III. In Vitro Activity, Toxicity and Efficacy in Comparison to Aculeacin. The Journal of Antibiotics, 42(2), 174-178. [\[Link\]](#)
- Tan, Y. E., et al. (2024). Antifungal susceptibility of molecularly confirmed Aspergillus species from clinical samples. Malaysian Journal of Pathology, 46(1), 81-89. [\[Link\]](#)
- Tan, Y. E., et al. (2024). Antifungal susceptibility of molecularly confirmed Aspergillus species from clinical samples. Malaysian Journal of Pathology, 46(1), 81-89. [\[Link\]](#)
- Arendrup, M. C., & Pfaller, M. A. (2012). Caspofungin Etest susceptibility testing of Candida species: risk of misclassification of susceptible isolates of C. glabrata and C. krusei when adopting the revised CLSI caspofungin breakpoints. Antimicrobial Agents and Chemotherapy, 56(7), 3965-3968. [\[Link\]](#)
- Various Authors. (n.d.). Antifungal Susceptibility Testing. S159. [\[Link\]](#)
- Zoppo, A., et al. (2023). Antifungals MICs for the 4 most commonly isolated Aspergillus species. ResearchGate. [\[Link\]](#)
- Pfaller, M. A., et al. (2006). In Vitro Susceptibilities of Candida spp. to Caspofungin: Four Years of Global Surveillance. Journal of Clinical Microbiology, 44(3), 760-763. [\[Link\]](#)
- Majoros, L., et al. (2006). Caspofungin Susceptibility Testing of Candida inconspicua: Correlation of Different Methods with the Minimal Fungicidal Concentration. Journal of Clinical Microbiology, 44(2), 599-601. [\[Link\]](#)
- Arikan, S., et al. (2001). In Vitro Susceptibility Testing Methods for Caspofungin against Aspergillus and Fusarium Isolates. Antimicrobial Agents and Chemotherapy, 45(1), 327-330. [\[Link\]](#)
- Mizuno, K., et al. (1977). Studies on Aculeacin. I. Isolation and Characterization of Aculeacin A. The Journal of Antibiotics, 30(4), 297-302. [\[Link\]](#)
- Kartsonis, N. A., et al. (2003). Caspofungin Susceptibility Testing of Isolates from Patients with Esophageal Candidiasis or Invasive Candidiasis: Relationship of MIC to Treatment Outcome. Antimicrobial Agents and Chemotherapy, 47(4), 1195-1203. [\[Link\]](#)

- Jones, R. N., et al. (1976). Microdilution Technique for Antimicrobial Susceptibility Testing of Anaerobic Bacteria. *Antimicrobial Agents and Chemotherapy*, 9(4), 561-565. [[Link](#)]
- Maphanga, T. G., et al. (2022). MIC distribution for each drug and *Candida* species in this study. ResearchGate. [[Link](#)]
- The Rubin Lab. (2020, July 27). MIC (Broth Microdilution) Testing [Video]. YouTube. [[Link](#)]
- Mortensen, K. L., et al. (2011). MIC ranges, MIC 50 and MIC 90 (mg/L) for 113 *Aspergillus* isolates. ResearchGate. [[Link](#)]
- Various Authors. (n.d.). broth microdilution assays: Topics by Science.gov. Science.gov. [[Link](#)]
- EUCAST. (n.d.). MIC Determination. [[Link](#)]
- JoVE. (2022, August 4). Broth Microdilution Screening Method: Detect New Antifungal Compounds I Protocol Preview [Video]. YouTube. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Studies on the mechanism of antifungal action of aculeacin A - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. STUDIES ON THE MECHANISM OF ANTIFUNGAL ACTION OF ACULEACIN A [jstage.jst.go.jp]
- 3. On the mode of action of a new antifungal antibiotic, aculeacin A: inhibition of cell wall synthesis in *Saccharomyces cerevisiae* - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Studies on aculeacin. I. Isolation and characterization of aculeacin A - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. In vitro studies of aculeacin A, a new antifungal antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]

- 6. A Practical Guide to Antifungal Susceptibility Testing - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 7. Antifungal Susceptibility Testing: Current Approaches - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 8. Echinocandin Susceptibility Testing of Candida Isolates Collected during a 1-Year Period in Sweden - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 9. Echinocandin Susceptibility Testing of Candida spp. Using EUCAST EDef 7.1 and CLSI M27-A3 Standard Procedures: Analysis of the Influence of Bovine Serum Albumin Supplementation, Storage Time, and Drug Lots - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 10. Caspofungin Susceptibility Testing of Candida inconspicua: Correlation of Different Methods with the Minimal Fungicidal Concentration - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 11. In Vitro Susceptibilities of Candida spp. to Caspofungin: Four Years of Global Surveillance - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 12. Disk Diffusion Method for Determining Susceptibilities of Candida spp. to MK-0991 - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 13. Determination of MICs of Aminocandin for Candida spp. and Filamentous Fungi - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 14. In Vitro Susceptibility Testing Methods for Caspofungin against Aspergillus and Fusarium Isolates - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 15. connectsci.au [connectsci.au]
- 16. SUSCEPTIBILITY TEST FOR FUNGI: CLINICAL AND LABORATORIAL CORRELATIONS IN MEDICAL MYCOLOGY - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- To cite this document: BenchChem. [Application Notes & Protocols: Aculeacin A Antifungal Susceptibility Testing]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b8695889/docs#application-notes-protocols-aculeacin-a-antifungal-susceptibility-testing>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)